Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97%

• IUPAC Name: methyl (2S)-2-amino-3,3,3-trifluoro-2-(furan-2-yl)propanoate
• InChI: InChI=1S/C8H8F3NO3/c1-14-6(13)7(12,8(9,10)11)5-3-2-4-15-5/h2-4H,12H2,1H3/t7-/m0/s1
• InChI Key: NYOKXDYNMOJBAE-ZETCQYMHSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CO1)(C(F)(F)F)N
• Isomeric SMILES: COC(=O)[C@@](C1=CC=CO1)(C(F)(F)F)N
• Molecular Formula: C8H8F3NO3
• Molecular Weight: 223.15 g/mol

Description

Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% is an organic compound derived from the family of alanine derivatives. It is a colorless liquid with a boiling point of 122°C and a melting point of -32°C. The compound is soluble in water and is used in a variety of applications, such as the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Scientific Research Applications

Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% is used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial chemicals. It has also been used as a reagent in the synthesis of peptides, peptidomimetics, and other organic compounds. The compound has also been used in the synthesis of a variety of heterocyclic compounds, such as thiophenes, furans, and pyrroles.

Mechanism of Action

Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% acts as an alkylating agent in the synthesis of organic compounds. The compound reacts with electrophiles, such as carbonyl compounds, to form a new carbon-carbon bond. The reaction is catalyzed by a base, such as sodium hydroxide, and is reversible.
Biochemical and Physiological Effects
Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% is not known to have any significant biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% is a relatively stable compound and is relatively easy to handle in the laboratory. The compound is also relatively inexpensive and is readily available from chemical suppliers. However, the compound is quite volatile and should be handled with care.

Future Directions

In the future, methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% could be used as a starting material in the synthesis of a variety of organic compounds, such as peptides, peptidomimetics, and heterocyclic compounds. The compound could also be used as a reagent in the synthesis of agrochemicals, pharmaceuticals, and other industrial chemicals. Additionally, the compound could be used in the development of new catalysts for the synthesis of organic compounds. Finally, the compound could be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Synthesis Methods

Methyl 3,3,3-trifluoro-2-(2-furyl)alaninate, 97% is produced by the reaction of methyl trifluoroacetate with 2-furylalanine in the presence of a base, such as sodium hydroxide. The reaction produces a mixture of the desired compound and the corresponding 2-(3-furyl)alaninate. The desired compound is then isolated by distillation.